(S)-(-)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride

Specification

• CAS No.: 101396-91-2
• Molecular Formula: C6H15Cl2NO
• Molecular Weight: 188.09 g/mol
• IUPAC Name: [(2S)-3-chloro-2-hydroxypropyl]-trimethylazanium;chloride
• Standard InChI: InChI=1S/C6H15ClNO.ClH/c1-8(2,3)5-6(9)4-7;/h6,9H,4-5H2,1-3H3;1H/q+1;/p-1/t6-;/m1./s1
• Standard InChI Key: CSPHGSFZFWKVDL-FYZOBXCZSA-M
• Isomeric SMILES: C[N+](C)(C)C[C@@H](CCl)O.[Cl-]
• SMILES: C[N+](C)(C)CC(CCl)O.[Cl-]
• Canonical SMILES: C[N+](C)(C)CC(CCl)O.[Cl-]

Introduction

Chemical Properties

Chemical Structure and Composition

(S)-(-)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride features a distinct chemical structure with the molecular formula C6H15Cl2NO. The compound contains a propyl backbone with a chloro group at carbon-3, a hydroxyl group at carbon-2, and a trimethylammonium group at carbon-1. The chloride counterion balances the positive charge on the quaternary nitrogen atom. The structural notation can also be represented as ClCH2CH(OH)CH2N(CH3)3Cl, clearly indicating the functional groups and their positions along the carbon chain.

This compound possesses a chiral center at the carbon bearing the hydroxyl group, with the (S) configuration denoting the specific spatial arrangement of substituents. The S-configuration and negative optical rotation, as indicated by the (-) designation, are critical aspects of the compound's stereochemistry and contribute to its functionality in stereoselective applications.

Synonyms and Identification

The compound is known by several synonyms in scientific and commercial contexts, facilitating its identification across different databases and publications. These synonyms include:

• (S)-(-)-(3-chloro-2-hydroxypropyl)-trimethylammonium chloride

• (S)-3-Chloro-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride

• 1-Propanaminium, 3-chloro-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2S)-

• (2S)-3-chloro-2-hydroxypropyl]-trimethylazanium,chloride

For regulatory and commercial identification purposes, the compound is assigned the unique CAS Registry Number 101396-91-2.

Physical Properties

Standard Physical Characteristics

The physical properties of (S)-(-)-(3-Chloro-2-hydroxypropyl)trimethylammonium chloride are important for its handling, storage, and application. Table 1 summarizes the key physical properties of this compound:

Property	Value
Molecular Weight	188.1 g/mol
Melting Point	210 °C (decomposition)
Optical Rotation	[α]25/D 29°, c = 1 in H2O
Physical State	Not explicitly stated, likely solid
Solubility	Water soluble (inferred from optical rotation measurement)

The compound's relatively high melting point with decomposition suggests thermal stability up to approximately 210°C, beyond which the molecular structure deteriorates. The optical rotation value of [α]25/D 29° (measured at 25°C using the sodium D line, with a concentration of 1 g/100 mL in water) confirms its optically active nature and the predominance of the (S)-enantiomer.